Cas no 2171840-83-6 (2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171840-83-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6003803
• PubChem ID: 165600868
• Update Time: 2025-05-19

2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid
• 2171840-83-6
• EN300-1596359
• 2-[1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C11H17N3O2/c1-2-10-9(7-11(15)16)12-13-14(10)6-5-8-3-4-8/h8H,2-7H2,1H3,(H,15,16)
• InChI Key： MTLSKKHZZJEWJM-UHFFFAOYSA-N
• SMILES： OC(CC1=C(CC)N(CCC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

Additional information on 2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171840-83-6)

2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid, identified by its CAS number 2171840-83-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a triazole ring and an acetic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of a cyclopropylethyl substituent and an ethyl group at specific positions within the molecule suggests a unique interaction profile with biological targets, making it a promising candidate for further investigation.

The compound's structure incorporates a triazole core, which is a well-known pharmacophore in drug discovery. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the triazol-4-ylacetic acid moiety in this molecule may contribute to its ability to modulate biological pathways by interacting with enzymes or receptors. Additionally, the cyclopropylethyl group is known to enhance metabolic stability and binding affinity in many drug candidates, further positioning this compound as a valuable asset in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the triazole ring in 2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid can effectively engage with hydrophobic pockets of target proteins, while the acetic acid moiety may facilitate hydrogen bonding interactions. This dual interaction mechanism could be exploited to develop drugs with enhanced efficacy and reduced side effects.

In the context of drug development, the synthesis of analogs of 2-1-(2-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetic acid has become a focal point for medicinal chemists. By modifying substituents such as the cyclopropylethyl group or introducing new functional groups, researchers aim to optimize pharmacokinetic properties while maintaining or improving biological activity. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been employed to identify derivatives with improved potency against various therapeutic targets.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses. The triazole scaffold is known to exhibit immunomodulatory effects, and preliminary in vitro studies suggest that derivatives of 2-(1-(2-cyclopropylethyl)-5-ethyltriazolamino)acetic acid may influence cytokine production and immune cell trafficking. Such findings are particularly relevant in light of recent research demonstrating the importance of immune checkpoint inhibitors in cancer therapy. By targeting immune pathways, compounds like this could offer new avenues for treating refractory diseases.

The synthesis of 2171840-83-6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring via cycloaddition reactions and subsequent functionalization at the 4-position with an acetic acid side chain. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes and made it possible to produce complex molecules more efficiently.

From a regulatory perspective, compounds like 2-(1-(2-cyclopropylethyl)-5-methoxytriazolamino)acetic acid must undergo rigorous testing to assess their safety and efficacy before entering clinical trials. Preclinical studies involving cell culture assays and animal models are essential to evaluate potential toxicity profiles and pharmacological activity. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are crucial for translating promising chemical entities into viable therapeutic agents.

The integration of machine learning algorithms into drug discovery pipelines has significantly accelerated the identification of lead compounds. Predictive models trained on large datasets can forecast properties such as solubility, bioavailability, and metabolic stability, allowing researchers to prioritize candidates like 2171840-83-6 based on their likelihood of success in later stages of development. This data-driven approach complements traditional experimental methods by providing rapid insights into molecular behavior.

In conclusion,CAS No 2171840 83 6, corresponds to a structurally interesting compound with potential therapeutic applications across multiple disease areas. Its unique combination of substituents—particularly the cyclopropylethyl group—and the presence of a triazole ring make it an attractive scaffold for medicinal chemistry innovation. As research continues to uncover new biological targets and refine synthetic techniques,this molecule will undoubtedly play a significant role in future drug development efforts.